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Compound of Interest

Compound Name: Emylcamate

Cat. No.: B1671231

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Emylcamate, a compound recognized for its anxiolytic and muscle relaxant

effects. The information is presented to support research, drug development, and quality
control activities.

Chemical Identity

Emylcamate, chemically known as 3-methylpentan-3-yl carbamate, is a carbamate ester.[1] It
was developed as a therapeutic agent for anxiety and tension.[1]
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Identifier

Value

IUPAC Name

3-methylpentan-3-yl carbamate[1]

Other Names

1-Ethyl-1-methylpropyl carbamate[2], tert-Hexyl

carbamate[1]
CAS Number 78-28-4
Chemical Formula C7H1sNO:2
Molecular Weight 145.20 g/mol

Canonical SMILES

CCC(C)(CC)OC(=O)N

InChl

InChl=1S/C7H15N02/c1-4-7(3,5-2)10-6(8)9/h4-
5H2,1-3H3,(H2,8,9)

INChl Key

SLWGJIZPKHAXZQL-UHFFFAQYSA-N

Physicochemical Properties

A summary of the key physicochemical properties of Emylcamate is presented below. These

parameters are critical for understanding its behavior in biological systems and for formulation

development.
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Property Value

Appearance Solid powder

Melting Point 56-58.5 °C

Boiling Point 233.3 °C at 760 mmHg

35 °C at 1.0 torr

24 °C at 0.7 torr

Water Solubility

4.0 mg/mL

Solubility in Organic Solvents

Freely soluble in ethanol, diethyl ether, benzene,

and glycol ethers. Soluble in DMSO.

Octanol-Water Partition Coefficient (LogP)

1.68 (experimental)

Vapor Pressure

0.70 mmHg

Density

0.959 g/cm? (estimated)

Refractive Index

1.438 (estimated)

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Emylcamate are crucial for

reproducibility and further research.

Two primary methods for the synthesis of Emylcamate have been reported.

Method 1: Initial Synthesis

This method involves the reaction of 3-methyl-3-pentanol with potassium cyanate and

trichloroacetic acid.

o Materials: 3-methyl-3-pentanol, potassium cyanate, trichloroacetic acid, suitable solvent

(e.g., a non-polar organic solvent).

e Procedure:
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o Dissolve 3-methyl-3-pentanol in a suitable solvent in a reaction vessel.
o Add potassium cyanate to the solution.

o Slowly add trichloroacetic acid to the reaction mixture while stirring. The acid acts as a
catalyst.

o Maintain the reaction at a controlled temperature (specific temperature not detailed in
available literature) for a sufficient duration to allow for the formation of the carbamate
ester.

o After the reaction is complete, quench the reaction mixture, for example, by adding water.
o Extract the product into an organic solvent.

o Wash the organic layer to remove impurities.

o Dry the organic layer over an anhydrous salt (e.g., sodium sulfate).

o Remove the solvent under reduced pressure to yield the crude product.

o Purify the crude Emylcamate by recrystallization from a suitable solvent system, such as
aqueous ethanol.

Method 2: Improved Synthesis

An improved method utilizes sodium cyanate and trifluoroacetic acid, which is reported to offer
better efficiency.

o Materials: 3-methyl-3-pentanol, sodium cyanate, trifluoroacetic acid, suitable solvent.
e Procedure:

o Combine 3-methyl-3-pentanol and sodium cyanate in a reaction vessel with a suitable
solvent.

o Carefully add trifluoroacetic acid to the mixture.
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o Control the reaction conditions (temperature, time) to optimize the yield.
o Follow a similar workup and purification procedure as described in Method 1.

While specific experimental protocols for Emylcamate are not detailed in the provided search
results, standard laboratory techniques would be employed.

e Melting Point: Determined using a melting point apparatus where a small sample is heated
slowly, and the temperature range from the first sign of melting to complete liquefaction is
recorded.

» Boiling Point: Measured using a distillation apparatus. For measurements at reduced
pressure, a vacuum pump and a manometer are required.

¢ Solubility: Determined by adding a known amount of Emylcamate to a specific volume of the
solvent at a constant temperature. The mixture is agitated until equilibrium is reached, and
the concentration of the dissolved solute is measured, often by techniques like UV-Vis
spectroscopy or HPLC after filtration.

o Octanol-Water Partition Coefficient (LogP): Typically determined using the shake-flask
method. A solution of Emylcamate in a mixture of n-octanol and water is shaken until
equilibrium is achieved. The concentrations of Emylcamate in the octanol and water phases
are then measured to calculate the partition coefficient.

Mechanism of Action and Signaling Pathway

The anxiolytic and muscle relaxant properties of Emylcamate are believed to be mediated
through its interaction with the GABAergic system in the central nervous system (CNS). It is
suggested to act as a positive allosteric modulator of GABA-A receptors.
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Emylcamate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1671231?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s527091
https://www.medkoo.com/products/9919
https://www.benchchem.com/product/b1671231#physical-and-chemical-properties-of-emylcamate
https://www.benchchem.com/product/b1671231#physical-and-chemical-properties-of-emylcamate
https://www.benchchem.com/product/b1671231#physical-and-chemical-properties-of-emylcamate
https://www.benchchem.com/product/b1671231#physical-and-chemical-properties-of-emylcamate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671231?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

